Cas no 781-17-9 (4,5,9,10-Tetrahydropyrene)

4,5,9,10-Tetrahydropyrene structure

Product Name:4,5,9,10-Tetrahydropyrene

CAS No:781-17-9

Molecular Formula:C₁₆H₁₄

Molecular Weight:206.2824

MDL:MFCD00267195

CID:563380

PubChem ID:87559816

4,5,9,10-Tetrahydropyrene Properties

Names and Identifiers

- 4,5,9,10-Tetrahydropyrene
- 4,5,9,10-Tetrahydropyrene (purified by sublimation)
- Pyrene,4,5,9,10-tetrahydro-
- 4,5,9,10-Tetrahydro-pyren
- 4,5,9,10-tetrahydro-pyrene
- 4,5,9,10-Tetrahydropyrene200µg
- Pyrene,4,5,9,10-tetrahydro
- pyrene-4,5,9,10-tetraone
- tetrahydro-pyrene
- Pyrene, 4,5,9,10-tetrahydro-
- 4,5,9,10-Tetrahydropyrene #
- XDFUNRTWHPWCKO-UHFFFAOYSA-N
- AX8092442
- X7249
- 4,5,9,10-Tetrahydropyrene(purifiedbysublimation)
- T2655
- AS-58505
- A865094
- AKOS015840885
- T2264
- FT-0724346
- MFCD00267195
- T72941
- YSZC360
- InChI=1/C16H14/c1-3-11-7-9-13-5-2-6-14-10-8-12(4-1)15(11)16(13)14/h1-6H,7-10H
- Tricyclohexyltinbromide
- DTXSID10228733
- 781-17-9
- DA-16713
- SY053198
- DTXCID60151224
- +Expand
- MDL： MFCD00267195
- InChIKey： XDFUNRTWHPWCKO-UHFFFAOYSA-N
- Inchi： 1S/C16H14/c1-3-11-7-9-13-5-2-6-14-10-8-12(4-1)15(11)16(13)14/h1-6H,7-10H2
- SMILES： C12C3=C([H])C([H])=C([H])C=1C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C(C([H])([H])C3([H])[H])C2=1

Computed Properties

Exact Mass: 206.11000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 206.109550447g/mol
Heavy Atom Count: 16
Complexity: 217
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 3.55080
PSA: 0.00000
Refractive Index: 1.5000 (estimate)
Boiling Point: 383°C(lit.)
Melting Point: 138.0 to 142.0 deg-C
Color/Form: Not determined
Solubility: Not determined
Density: 1.0426 (estimate)

4,5,9,10-Tetrahydropyrene Security Information

4,5,9,10-Tetrahydropyrene Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

4,5,9,10-Tetrahydropyrene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003KXT-100mg	4,5,9,10-Tetrahydropyrene	781-17-9	>98.0%(GC)	100mg	$49.00	2024-04-21
A2B Chem LLC	AB66305-100mg	4,5,9,10-Tetrahydropyrene	781-17-9	>98.0%(GC)	100mg	$41.00	2024-04-19
Aaron	AR003L65-100mg	4,5,9,10-Tetrahydropyrene	781-17-9	97%	100mg	$68.00
abcr	AB252098-100 mg	4,5,9,10-Tetrahydropyrene, 80%; .	781-17-9	80%	100mg	€166.20	2023-06-22
Alichem	A019150228-1g	4,5,9,10-Tetrahydropyrene	781-17-9	95%	1g	$544.00	2023-09-01
Ambeed	A787781-100mg	4,5,9,10-Tetrahydropyrene	781-17-9	97%	100mg	$86.0
Chemenu	CM304931-1g	4,5,9,10-Tetrahydropyrene	781-17-9	95%	1g	$631
Crysdot LLC	CD12031363-1g	4,5,9,10-Tetrahydropyrene	781-17-9	95+%	1g	$668
eNovation Chemicals LLC	D749301-100mg	4,5,9,10-Tetrahydropyrene	781-17-9	98.0%	100mg	$170	2022-10-13
Fluorochem	224612-1g	4,5,9,10-Tetrahydropyrene	781-17-9	95%	1g	￡492.00	2022-02-28

4,5,9,10-Tetrahydropyrene Synthesis

4,5,9,10-Tetrahydropyrene Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:781-17-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:781-17-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4,5,9,10-Tetrahydropyrene Related Literature

1. Recognition of double-stranded DNA using energetically activated duplexes with interstrand zippers of 1-, 2- or 4-pyrenyl-functionalized O2′-alkylated RNA monomers

Saswata Karmakar,Andreas S. Madsen,Dale C. Guenther,Bradley C. Gibbons,Patrick J. Hrdlicka Org. Biomol. Chem. 2014 12 7758
2. 1275. The kinetics and mechanisms of aromatic halogen substitution. Part XXII. The chlorination of 4,5,9,10-tetrahydropyrene, of some diphenylalkanes, and of some related compounds

P. B. D. de la Mare,E. A. Johnson,J. S. Lomas J. Chem. Soc. 1965 6893
3. Notes

N. Pravdi?,D. Keglevi?,E. D. Andrews,W. E. Harvey,Roger Bolton,A. F. Casy,J. L. Myers,D. W. Mathiwson,W. B. Whalley,J. M. Blatchly,R. Taylor,A. B. A. Jansen,P. J. Stokes,G. W. H. Cheeseman,J. S. Davidson,J. M. Crabtree,P. N. Gates,E. F. Mooney,J. K. Sutherland,D. A. Widdowson,Stang Mongkolsuk,F. M. Dean,G. W. Kirby,H. P. Tiwari,D. J. Machin,D. F. C. Morris,E. L. Short,R. S. Bluck,A. L. Odell,R. W. Olliff,J. Burdon,W. B. Hollyhead,C. R. Patrick,J. A. Salthouse,T. C. Waddington,Shreekrishna M. Gadedar,Anna Marie Kotsen,Elliott Cohen J. Chem. Soc. 1964 4633
4. Curved graphene nanoribbons derived from tetrahydropyrene-based polyphenylenes via one-pot K-region oxidation and Scholl cyclization

Sebastian Obermann,Wenhao Zheng,Jason Melidonie,Steffen B?ckmann,Silvio Osella,Nicolás Arisnabarreta,L. Andrés Guerrero-León,Felix Hennersdorf,David Beljonne,Jan J. Weigand,Mischa Bonn,Steven De Feyter,Michael Ryan Hansen,Hai I. Wang,Ji Ma,Xinliang Feng Chem. Sci. 2023 14 8607
5. A series of 4,5,9,10-tetrahydropyrene-based tetraarylethenes: synthesis, structures and solid-state emission behavior

Zhao-Ming Zhang,Bao-Xi Miao,Xin-Xue Tang,Zhong-Hai Ni RSC Adv. 2018 8 15173
6. Synthesis and photophysical studies of donor-acceptor substituted tetrahydropyrenes

S. Sumalekshmy,K. R. Gopidas New J. Chem. 2005 29 325
7. Bis(tercarbazole) pyrene and tetrahydropyrene derivatives: photophysical and electrochemical properties, theoretical modeling, and OLEDs

Bilal R. Kaafarani,Tarek H. El-Assaad,William A. Smith,Sean M. Ryno,Felix Hermerschmidt,Jeffrey Lyons,Digambara Patra,Brigitte Wex,Emil J. W. List-Kratochvil,Chad Risko,Stephen Barlow,Seth R. Marder J. Mater. Chem. C 2019 7 5009
8. Synthesis of substituted pyrenes by indirect methods

Juan M. Casas-Solvas,Joshua D. Howgego,Anthony P. Davis Org. Biomol. Chem. 2014 12 212
9. Bis(carbazolyl) derivatives of pyrene and tetrahydropyrene: synthesis, structures, optical properties, electrochemistry, and electroluminescence

Bilal R. Kaafarani,Ala'a O. El-Ballouli,Roman Trattnig,Alexandr Fonari,Stefan Sax,Brigitte Wex,Chad Risko,Rony S. Khnayzer,Stephen Barlow,Digambara Patra,Tatiana V. Timofeeva,Emil J. W. List,Jean-Luc Brédas,Seth R. Marder J. Mater. Chem. C 2013 1 1638
10. A tetrahydropyrene-based organic dye for solar cell application

Jin-Hua Huang,Ke-Jian Jiang,Chun-Chun Yu,Shao-Gang Li,Gang Li,Lian-Min Yang,Yan-Lin Song RSC Adv. 2014 4 22181

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